2,3-Difluoro-D-Phenylalanine

• IUPAC Name: (2R)-2-amino-3-(2,3-difluorophenyl)propanoic acid
• InChI: InChI=1S/C9H9F2NO2/c10-6-3-1-2-5(8(6)11)4-7(12)9(13)14/h1-3,7H,4,12H2,(H,13,14)/t7-/m1/s1
• InChI Key: KSUXKFDPNKLPHX-SSDOTTSWSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)CC(C(=O)O)N
• Isomeric SMILES: C1=CC(=C(C(=C1)F)F)C[C@H](C(=O)O)N
• Molecular Formula: C9H9F2NO2
• DSSTOX Substance ID: DTXSID80428102
• Molecular Weight: 201.17 g/mol
• CAS No.: 266360-59-2

Description

2,3-Difluoro-D-phenylalanine is a derivative of phenylalanine, an essential aromatic amino acid. It has a molecular weight of 201.17. The IUPAC name for this compound is (2R)-2-amino-3-(2,3-difluorophenyl)propanoic acid.

Synthesis Analysis

The synthesis of fluorinated phenylalanines, including this compound, has been a topic of interest in drug research over the last few decades. Fluorination reduces the helical propensity of the peptide, which may account for lower activity.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C9H9F2NO2. The InChI code for this compound is 1S/C9H9F2NO2/c10-6-3-1-2-5(8(6)11)4-7(12)9(13)14/h1-3,7H,4,12H2,(H,13,14)/t7-/m1/s1.

Scientific Research Applications

• Affinity Label for Thrombin : Kettner and Shaw (1979) found that incorporating D-amino acids, like 2,3-Difluoro-D-Phenylalanine, increased the effectiveness of affinity labels for thrombin, a key enzyme in blood clotting. This implies potential applications in studying thrombin's role in coagulation and related disorders (Kettner & Shaw, 1979).

• Visible Light-Sensitized Benzylic C-H Fluorination : A study by Bume et al. (2016) optimized a visible light-sensitized benzylic sp3 C-H fluorination protocol for phenylalanine-like residues in peptides. This suggests a method for direct functionalization of phenylalanine residues in peptides, relevant in the synthesis and modification of biologically active peptides (Bume et al., 2016).

• Amino Acid Catabolism in Yeast : Dickinson et al. (2003) explored the catabolism of phenylalanine in yeast, an important aspect for understanding metabolic pathways in eukaryotic cells. This research could aid in the development of genetically modified organisms for industrial applications (Dickinson et al., 2003).

• Genetic Encoding for Stable Protein Interactions : Qianzhu et al. (2020) discussed the genetic encoding of para-pentafluorosulfanyl phenylalanine for stable protein interactions, highlighting its potential in protein research and pharmaceutical applications (Qianzhu et al., 2020).

• Biosynthesis and Metabolic Utilization in Trees : Pascual et al. (2016) reviewed the biosynthesis and metabolic utilization of phenylalanine in conifer trees. Understanding this pathway is vital for applications in plant biotechnology and agriculture (Pascual et al., 2016).

• Phenylalanine Production in E. coli : Ding et al. (2016) developed an in vitro system to investigate phenylalanine biosynthesis in E. coli, providing insights into improving the yield of phenylalanine for food and medicinal applications (Ding et al., 2016).

• Chemical Sensing and Fluorimetric Analysis : Esteves et al. (2016) developed fluorescent 4,5-diarylimidazolyl-phenylalanines as chemosensors for ion recognition, demonstrating the potential of phenylalanine derivatives in chemical sensing technologies (Esteves et al., 2016).

Safety and Hazards

The safety data sheet for 2,3-Difluoro-D-Phenylalanine suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eye. In case of inhalation, move the victim into fresh air and give oxygen if breathing is difficult. If the chemical contacts the skin, wash off with soap and plenty of water.

Mechanism of Action

Target of Action

It is known that d-phenylalanine, a closely related compound, interacts with kynurenine–oxoglutarate transaminase 1 and corticoliberin in humans . These proteins may also be potential targets for 2,3-Difluoro-D-Phenylalanine.

Mode of Action

D-Phenylalanine is known to interact with its targets via sodium-independent, high-affinity transport .

Biochemical Pathways

D-phenylalanine, a structurally similar compound, is known to be involved in the metabolism of large neutral amino acids such as phenylalanine, tyrosine, leucine, arginine, and tryptophan . It is plausible that this compound may affect similar biochemical pathways.

Pharmacokinetics

The pharmacokinetic properties of d-phenylalanine, a closely related compound, are known . The absorption, volume of distribution, protein binding, metabolism, route of elimination, half-life, and clearance of D-Phenylalanine are all documented . These properties may provide a basis for understanding the potential pharmacokinetics of this compound.